Methyl 4-(((3-cyano-6-methylpyridin-2-yl)thio)methyl)benzoate

• IUPAC Name: methyl 4-[(3-cyano-6-methylpyridin-2-yl)sulfanylmethyl]benzoate
• InChI: InChI=1S/C16H14N2O2S/c1-11-3-6-14(9-17)15(18-11)21-10-12-4-7-13(8-5-12)16(19)20-2/h3-8H,10H2,1-2H3
• InChI Key: TXRQNYSWUPSETF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=C(C=C1)C#N)SCC2=CC=C(C=C2)C(=O)OC
• Molecular Formula: C16H14N2O2S
• Molecular Weight: 298.4 g/mol

Description

“Methyl 4-(((3-cyano-6-methylpyridin-2-yl)thio)methyl)benzoate” is a complex organic compound. It contains a pyridine ring, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It also contains a cyano group (-CN), a methyl group (-CH3), and a benzoate ester group (C6H5COO-).

Molecular Structure Analysis

The molecular structure of this compound would likely be complex due to the presence of multiple functional groups. The pyridine ring, for instance, is a six-membered ring with one nitrogen atom and five carbon atoms. The cyano group would introduce a carbon-nitrogen triple bond into the structure.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine ring, the cyano group, and the benzoate ester group. For instance, pyridine rings can participate in electrophilic substitution reactions. The cyano group can act as a nucleophile in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar cyano group and the aromatic pyridine ring could influence its solubility and reactivity.

Scientific Research Applications

Antiproliferative Activity in Cancer Research

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Chemical Biology and Proteomics

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Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For instance, if it’s used as a pharmaceutical, its mechanism of action would depend on the biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the potential applications of this compound in various fields, such as pharmaceuticals or materials science. For instance, pyridine derivatives have been explored for their potential antiviral, antibacterial, and anticancer properties.